Cas no 888968-54-5 (Benzoic acid, 3-[[5-(hydroxymethyl)-3-pyridinyl]thio]-, methyl ester)

• Product Name: Benzoic acid, 3-[[5-(hydroxymethyl)-3-pyridinyl]thio]-, methyl ester
• CAS No: 888968-54-5
• MF: C₁₄H₁₃NO₃S
• MW: 275.322922468185
• CID: 1934215
• Update Time: 2025-01-07

Benzoic acid, 3-[[5-(hydroxymethyl)-3-pyridinyl]thio]-, methyl ester Chemical and Physical Properties

Names and Identifiers

• Benzoic acid, 3-[[5-(hydroxymethyl)-3-pyridinyl]thio]-, methyl ester

• Inchi： 1S/C14H13NO3S/c1-18-14(17)11-3-2-4-12(6-11)19-13-5-10(9-16)7-15-8-13/h2-8,16H,9H2,1H3
• InChI Key： SKYZOBCRDMZRKE-UHFFFAOYSA-N
• SMILES： C(OC)(=O)C1=CC=CC(SC2=CC(CO)=CN=C2)=C1

Computed Properties

• Exact Mass: 275.062
• Monoisotopic Mass: 275.062
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 5
• Complexity: 300
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 84.7A^2

Experimental Properties

• Density: 1.33±0.1 g/cm3(Predicted)
• Boiling Point: 485.9±45.0 °C(Predicted)
• pka: 13.41±0.10(Predicted)